Cas no 2171313-56-5 (3-amino-1-isopropyl-N-methyl-1H-pyrazole-4-carboxamide)

• Product Name: 3-amino-1-isopropyl-N-methyl-1H-pyrazole-4-carboxamide
• CAS No: 2171313-56-5
• MF: C₈H₁₄N₄O
• MW: 182.222960948944
• CID: 5174318
• Update Time: 2025-06-26

3-amino-1-isopropyl-N-methyl-1H-pyrazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-isopropyl-N-methyl-1H-pyrazole-4-carboxamide
• 1H-Pyrazole-4-carboxamide, 3-amino-N-methyl-1-(1-methylethyl)-

• Inchi： 1S/C8H14N4O/c1-5(2)12-4-6(7(9)11-12)8(13)10-3/h4-5H,1-3H3,(H2,9,11)(H,10,13)
• InChI Key： YVWYLJGGOXESMN-UHFFFAOYSA-N
• SMILES： N1(C(C)C)C=C(C(NC)=O)C(N)=N1

Additional information on 3-amino-1-isopropyl-N-methyl-1H-pyrazole-4-carboxamide

3-amino-1-isopropyl-N-methyl-1H-pyrazole-4-carboxamide: A Comprehensive Overview

3-amino-1-isopropyl-N-methyl-1H-pyrazole-4-carboxamide, also known by its CAS number 2171313-56-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which have been extensively studied due to their diverse biological activities and potential applications in drug discovery.

The structure of 3-amino-1-isopropyl-N-methyl-1H-pyrazole-4-carboxamide is characterized by a pyrazole ring system, which is a five-membered heterocycle containing two nitrogen atoms. The substitution pattern includes an amino group at position 3, an isopropyl group at position 1, and an N-methyl carboxamide group at position 4. This unique combination of functional groups contributes to the compound's chemical reactivity and biological properties.

Recent studies have highlighted the potential of pyrazole derivatives as inhibitors of various enzymes and receptors, making them promising candidates for the development of therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that certain pyrazole derivatives exhibit potent inhibitory activity against kinases, which are key targets in cancer therapy.

In addition to its enzymatic inhibitory properties, 3-amino-1-isopropyl-N-methyl-1H-pyrazole-4-carboxamide has shown potential as a modulator of ion channels, which are critical for cellular communication and signaling. A study conducted by researchers at the University of California, San Francisco, revealed that this compound can selectively inhibit voltage-gated sodium channels, suggesting its potential utility in the treatment of epilepsy and other neurological disorders.

The synthesis of 3-amino-1-isopropyl-N-methyl-1H-pyrazole-4-carboxamide involves a multi-step process that typically begins with the preparation of the pyrazole ring followed by functionalization at specific positions. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound, making it more accessible for preclinical and clinical studies.

From a pharmacokinetic perspective, studies have shown that 3-amino-1-isopropyl-N-methyl-1H-pyrazole-4-carboxamide exhibits favorable absorption and bioavailability profiles, which are essential for its potential use as an orally administered drug. Furthermore, preliminary toxicity studies indicate that the compound has a relatively low toxicity profile, supporting its further development as a therapeutic agent.

In conclusion, 3-amino-1-isopropyl-N-methyl-1H-pyrazole-4-carboxamide represents a valuable addition to the arsenal of pyrazole derivatives being explored for their therapeutic potential. With ongoing research into its biological activities and mechanisms of action, this compound holds promise for addressing unmet medical needs in various therapeutic areas.